Cas no 80143-14-2 (1-Isothiocyanato-2,3-dimethoxybenzene)

• Product Name: 1-Isothiocyanato-2,3-dimethoxybenzene
• CAS No: 80143-14-2
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD05668170
• CID: 1077510
• PubChem ID: 2772282
• Update Time: 2025-04-20

1-Isothiocyanato-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Isothiocyanato-2,3-dimethoxybenzene
• AKOS003376484
• SCHEMBL1706919
• 80143-14-2
• FSKSRCFNVZOYLO-UHFFFAOYSA-N
• Isothiocyanate, 2,3-dimethoxyphenyl
• SY082774
• AKOS025261807
• AKOS037479233
• 2,3-Dimethoxyphenyl Isothiocyanate
• MFCD05668170
• ALBB-013062
• 1-isothiocyanato-2,3-dimethoxy-benzene
• STK666930
• Benzene, 1-isothiocyanato-2,3-dimethoxy-
• STL429878

• MDL： MFCD05668170
• Inchi： 1S/C9H9NO2S/c1-11-8-5-3-4-7(10-6-13)9(8)12-2/h3-5H,1-2H3
• InChI Key： FSKSRCFNVZOYLO-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(=C1OC)OC

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9Ų

1-Isothiocyanato-2,3-dimethoxybenzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes